Cas no 1896593-20-6 (O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine
• CAS No: 1896593-20-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5823156
• PubChem ID: 117104906
• Update Time: 2025-06-15

O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine
• EN300-1834134
• 1896593-20-6
• O-[2-(2-methoxyphenyl)propan-2-yl]hydroxylamine

• Inchi： 1S/C10H15NO2/c1-10(2,13-11)8-6-4-5-7-9(8)12-3/h4-7H,11H2,1-3H3
• InChI Key： VYPNNBQWLCPBHJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC=CC=1OC)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine

Professional Introduction to O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine (CAS No. 1896593-20-6)

O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine, a compound with the chemical formula C₁₀H₁₃NO₂, is a significant molecule in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number CAS NO. 1896593-20-6, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a hydroxylamine group and a methoxy-substituted phenyl ring makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The hydroxylamine functional group in O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine plays a crucial role in its reactivity. Hydroxylamine derivatives are well-known for their ability to participate in various chemical reactions, including nucleophilic substitution, oxidation, and reduction processes. These reactions are fundamental in organic synthesis and are often employed to modify the structure of molecules for improved pharmacological properties. The methoxy-substituted phenyl ring further enhances the compound's reactivity by providing a site for electrophilic aromatic substitution, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine has been explored as a potential intermediate in the synthesis of molecules that interact with enzymes and receptors involved in disease processes. For instance, studies have shown that hydroxylamine derivatives can modulate the activity of certain enzymes by acting as competitive inhibitors or substrates. This has led to investigations into their efficacy as candidates for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The structural features of O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine make it particularly interesting for further derivatization. By modifying the hydroxylamine group or the methoxy-substituted phenyl ring, researchers can generate a library of compounds with varying biological activities. This approach is often used in high-throughput screening programs to identify lead compounds for drug development. The compound's solubility and stability under various conditions also make it suitable for use in both laboratory-scale synthesis and large-scale production processes.

Advances in computational chemistry have further enhanced the utility of O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine. Molecular modeling techniques allow researchers to predict the behavior of this compound in different environments, aiding in the design of experiments and optimization of synthetic routes. Additionally, computational methods can be used to identify potential side reactions or byproducts, ensuring higher yields and purity in the final product. These tools are essential in modern drug discovery pipelines, where efficiency and precision are paramount.

The synthesis of O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine involves multi-step organic reactions that require careful optimization. Common synthetic routes include nucleophilic aromatic substitution followed by reduction or direct functionalization of the hydroxymethyl group. Each step must be carefully controlled to avoid unwanted side products, which could complicate subsequent purification processes. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound at each stage of synthesis.

In conclusion, O-2-(2-methoxyphenyl)propan-2-ylhydroxylamine (CAS NO. 1896593-20-6) is a versatile and important compound in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing more complex molecules with potential therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly significant role in the development of novel drugs and treatments.